Cas no 1025609-87-3 (N-[(Z)-2-(4-Tert-butylbenzenesulfonyl)-2-nitroethenyl]-4-phenoxyaniline)

• Product Name: N-[(Z)-2-(4-Tert-butylbenzenesulfonyl)-2-nitroethenyl]-4-phenoxyaniline
• CAS No: 1025609-87-3
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• MDL: MFCD00245005
• CID: 5024856
• Update Time: 2026-02-28

N-[(Z)-2-(4-Tert-butylbenzenesulfonyl)-2-nitroethenyl]-4-phenoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-[(Z)-2-(4-tert-butylbenzenesulfonyl)-2-nitroethenyl]-4-phenoxyaniline
• N-[(Z)-2-(4-Tert-butylbenzenesulfonyl)-2-nitroethenyl]-4-phenoxyaniline

• MDL： MFCD00245005
• Inchi： 1S/C24H24N2O5S/c1-24(2,3)18-9-15-22(16-10-18)32(29,30)23(26(27)28)17-25-19-11-13-21(14-12-19)31-20-7-5-4-6-8-20/h4-17,25H,1-3H3/b23-17-
• InChI Key： NAXDFQPMVIHCKS-QJOMJCCJSA-N
• SMILES： S(/C(=C\NC1C=CC(=CC=1)OC1C=CC=CC=1)/[N+](=O)[O-])(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 452.141
• Monoisotopic Mass: 452.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers